Cas no 452945-17-4 (2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide)

• Product Name: 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide
• CAS No: 452945-17-4
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5815481
• PubChem ID: 6311539
• Update Time: 2025-06-26

2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26582105
• 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide
• Z44314931
• 452945-17-4

• Inchi： 1S/C17H24N2O2/c1-3-4-5-6-7-8-11-19-17(20)15(13-18)12-16-10-9-14(2)21-16/h9-10,12H,3-8,11H2,1-2H3,(H,19,20)/b15-12+
• InChI Key： KZJSKWYBISDRFE-NTCAYCPXSA-N
• SMILES： O=C(/C(/C#N)=C/C1=CC=C(C)O1)NCCCCCCCC

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66Ų

Additional information on 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide

Comprehensive Overview of 2-Cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide (CAS No. 452945-17-4)

The compound 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide (CAS No. 452945-17-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, including the cyano group, furan ring, and octyl chain, contribute to its diverse applications. This article delves into the properties, synthesis, and potential uses of this compound, while addressing common queries and trending topics in the scientific community.

One of the most frequently searched questions about 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide revolves around its synthesis. Researchers often inquire about the optimal conditions for its preparation, which typically involves a Knoevenagel condensation reaction between 5-methylfuran-2-carbaldehyde and 2-cyano-N-octylacetamide. The reaction is catalyzed by mild bases, such as piperidine, and proceeds under reflux conditions in polar aprotic solvents like DMF or acetonitrile. The yield and purity of the product can be enhanced by optimizing reaction time and temperature.

The furan moiety in 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide is a key structural element that imparts electron-rich characteristics to the molecule. This feature is particularly relevant in the context of organic electronics, where furan-based compounds are explored for their potential in photovoltaic devices and conductive polymers. Recent studies have highlighted the role of such compounds in improving the efficiency of organic solar cells, a topic that aligns with the growing interest in renewable energy solutions.

Another area of interest is the biological activity of 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide. The cyano and enamide functional groups are known to interact with biological targets, making this compound a candidate for drug discovery. Researchers are investigating its potential as an inhibitor of specific enzymes or receptors, particularly in the treatment of inflammatory diseases. This aligns with the broader trend of repurposing existing compounds for new therapeutic applications, a strategy that has gained traction in the pharmaceutical industry.

The octyl chain in 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide contributes to its lipophilicity, which is a critical factor in its absorption and distribution properties. This characteristic is often discussed in forums and research papers focusing on drug delivery systems. The compound's ability to penetrate cell membranes makes it a subject of interest for formulations requiring enhanced bioavailability, a topic frequently searched by pharmacologists and formulation scientists.

In agrochemical research, 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide has been explored for its potential as a plant growth regulator or pesticide. The furan ring, in particular, is known to exhibit pesticidal activity, and modifications to its structure can lead to compounds with targeted action against specific pests. This application is highly relevant given the increasing demand for sustainable agricultural practices and the reduction of harmful chemical inputs.

From a material science perspective, the conjugated system in 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide offers opportunities for the development of novel polymers and coatings. The compound's ability to undergo polymerization or cross-linking reactions is a topic of interest for researchers working on advanced materials with tailored properties. This aligns with the surge in searches related to "smart materials" and "functional polymers," which are trending in both academic and industrial circles.

Safety and handling of 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide are also common concerns among laboratory personnel. While the compound is not classified as highly hazardous, standard precautions for handling organic chemicals, such as the use of gloves and eye protection, are recommended. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability over time.

In conclusion, 2-cyano-3-(5-methylfuran-2-yl)-N-octylprop-2-enamide (CAS No. 452945-17-4) is a versatile compound with applications spanning multiple disciplines. Its unique structural features and functional groups make it a valuable subject of study in chemistry, biology, and materials science. As research continues to uncover new uses for this molecule, it is likely to remain a focal point in scientific discussions and industrial applications.